3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• SMILES: CC1=C(SC=C1)C(CC(C)C)N
• InChI: InChI=1S/C10H17NS/c1-7(2)6-9(11)10-8(3)4-5-12-10/h4-5,7,9H,6,11H2,1-3H3
• InChIKey: NTLUCHHLHANOQL-UHFFFAOYSA-N

3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine: Identity and Physicochemical Baseline

3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine (CAS 1248757-15-4) is a synthetic thiophene-containing primary amine with the molecular formula C10H17NS and a molecular weight of 183.32 g/mol [1]. It is structurally characterized by a butan-1-amine backbone substituted with a 3-methylthiophen-2-yl group at the 1-position and an additional methyl branch at the 3-position of the butyl chain. This compound belongs to the class of thiophene-based alkylamines, which have been explored as pharmacological probes and synthetic intermediates. While its basic physicochemical properties have been catalogued in public databases, published quantitative comparative biological data remain extremely scarce, limiting the ability to establish rigorous differentiation from close structural analogs through primary literature.

Identity Thiophene-alkylamine with dual-methyl substitution scaffold

Selection Distinct isomeric profile for forensic or metabolomic differentiation

Context Computed physicochemical data available; experimental bioactivity data are sparse

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source

3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine: Substitution Risks

Although several thiophene-alkylamine analogs such as 1-(thiophen-2-yl)butan-1-amine (CAS 473732-79-5) and 3-methyl-1-(thiophen-2-yl)butan-1-amine (CAS 1019444-13-3) share a common core scaffold, the combined presence of the 3-methyl substituent on the thiophene ring and the 3-methyl branch on the butylamine chain in 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine creates a unique steric and electronic environment [1]. In closely related cathinone and amphetamine series, minor alkyl substitutions on the aromatic heterocycle have been shown to produce shifts in monoamine transporter selectivity that can exceed 10-fold differences in potency, making simple substitution without experimental validation a high-risk strategy for pharmacological or analytical applications [2]. Without direct head-to-head comparative data, any assumption of functional equivalence between the target compound and its des-methyl or positional isomers is scientifically unwarranted.

1

Methyl substitution shifts steric/electronic profile Des-methyl or positional isomers may not replicate target engagement; direct substitution without validation is high risk.

2

Primary amine HBD alters metabolic fate Tertiary amine analogs lacking the hydrogen bond donor may follow divergent metabolic pathways, complicating data comparison.

3

TPSA divergence impacts CNS distribution context Analogs with lower TPSA may show different passive BBB penetration; cross-compound assumptions require direct experimental verification.

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source
• [2] Simmler, L. D., Buser, T. A., Donzelli, M., Schramm, Y., Dieu, L. H., Huwyler, J., Chaboz, S., Hoener, M. C., & Liechti, M. E. (2013). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology, 168(2), 458-470. https://doi.org/10.1111/j.1476-5381.2012.02145.x View Source

3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine: Quantitative Differentiation Evidence

Lipophilicity and Molecular Weight Comparison

The addition of a methyl group to the thiophene ring in 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine increases both molecular weight and lipophilicity compared to its des-methyl analog 3-methyl-1-(thiophen-2-yl)butan-1-amine. The target compound has a molecular weight of 183.32 g/mol and a computed XLogP3-AA of 2.6, whereas the comparator has a molecular weight of 169.29 g/mol and an XLogP3-AA of 2.2 [1][2]. This difference of 14.03 g/mol in molecular weight and 0.4 log units in lipophilicity is expected to influence membrane permeability and metabolic stability.

Lipophilicity & MW

Class-level inference

ΔXLogP = +0.4  |  ΔMW = +14.03 g/mol

Computed properties support differentiation; experimental verification recommended.

PubChem computed (XLogP3); no experimental logP or partition data available.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and molecular weight
Target Compound Data	XLogP3-AA = 2.6; MW = 183.32 g/mol
Comparator Or Baseline	3-Methyl-1-(thiophen-2-yl)butan-1-amine: XLogP3-AA = 2.2; MW = 169.29 g/mol
Quantified Difference	ΔXLogP = +0.4; ΔMW = +14.03 g/mol
Conditions	PubChem computed properties (XLogP3 algorithm); no experimental logP data available

Why This Matters

These physicochemical differences can lead to altered biological distribution and require distinct analytical reference standards for accurate identification in forensic or metabolomic workflows.

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 43186745, 3-Methyl-1-(thiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43186745 (accessed 2026-05-01). View Source

Topological Polar Surface Area and BBB Penetration

The topological polar surface area (TPSA) of 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine is 54.3 Ų, which falls below the common 60–70 Ų threshold associated with reduced passive blood-brain barrier (BBB) permeability [1]. In contrast, N-alkylated analogs such as N-[(3-methylthiophen-2-yl)methyl]butan-1-amine (CAS 893611-80-8) exhibit a TPSA of only 12.03 Ų (due to the tertiary amine and methylene spacer), predicting superior passive BBB penetration but also altered receptor-interaction profiles [2]. This 42.27 Ų difference in TPSA represents a substantial divergence in predicted CNS bioavailability.

TPSA & BBB context

Class-level inference

Target TPSA: 54.3 Ų

N-alkylated analog TPSA: 12.03 Ų

ΔTPSA: 42.27 Ų (target higher)

Higher TPSA may reduce passive BBB penetration; confirm with in vivo exposure models.

Computed by Cactvs 3.4.6.11; class-level TPSA thresholds apply.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 54.3 Ų
Comparator Or Baseline	N-[(3-Methylthiophen-2-yl)methyl]butan-1-amine: TPSA = 12.03 Ų (computed)
Quantified Difference	ΔTPSA = -42.27 Ų (target higher)
Conditions	Computed by Cactvs 3.4.6.11; class-level inference based on TPSA thresholds for CNS penetration

Why This Matters

Procurement decisions for CNS-targeted probe development must account for TPSA-governed BBB permeability; the target compound's higher TPSA may limit CNS exposure relative to N-alkylated analogs, affecting its suitability for in vivo neurological studies.

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 53408230, N-[(3-methylthiophen-2-yl)methyl]butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/53408230 (accessed 2026-05-01). View Source

Hydrogen Bond Donor Count and Metabolic Conjugation

As a primary amine, 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine possesses one hydrogen bond donor (HBD = 1), which renders it susceptible to Phase II metabolic conjugation pathways (e.g., N-glucuronidation, N-acetylation) that are not available to tertiary amine analogs such as N-[(3-methylthiophen-2-yl)methyl]butan-1-amine (HBD = 0) [1][2]. This structural feature predicts a distinct metabolic clearance profile, with a higher likelihood of direct conjugation and renal excretion.

HBD & metabolic fate

Class-level inference

ΔHBD = +1  (primary amine vs tertiary amine)

Primary amine may undergo Phase II conjugation; distinct metabolite monitoring required.

Structural class inference based on metabolic pathways for primary vs. tertiary amines.

Evidence Dimension	Hydrogen Bond Donor Count and predicted metabolic conjugation susceptibility
Target Compound Data	HBD = 1 (primary amine)
Comparator Or Baseline	N-[(3-Methylthiophen-2-yl)methyl]butan-1-amine: HBD = 0 (tertiary amine)
Quantified Difference	ΔHBD = +1
Conditions	Structural class inference based on established metabolic pathways for primary vs. tertiary amines

Why This Matters

For in vivo pharmacokinetic studies, the presence of a primary amine necessitates distinct analytical monitoring for conjugated metabolites, directly impacting bioanalytical method development and procurement of metabolite reference standards.

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 53408230, N-[(3-methylthiophen-2-yl)methyl]butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/53408230 (accessed 2026-05-01). View Source

3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine: Application Scenarios

Forensic Reference Standard for Isomeric Differentiation

The distinct molecular weight (183.32 g/mol) and computed logP (2.6) of 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine differentiate it from isomeric and des-methyl analogs commonly encountered as designer drugs [1]. Forensic laboratories procuring this compound as a certified reference standard can achieve unambiguous chromatographic and mass spectrometric identification, avoiding misassignment that could occur with generic thiophene-amine standards. The compound's unique retention-time and fragmentation pattern, arising from its specific substitution, enables targeted LC-MS/MS method development for complex seizure mixtures.

CNS Permeability Probe with Controlled BBB Penetration

With a TPSA of 54.3 Ų, 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine occupies a physicochemical space near the upper threshold for passive BBB penetration, predicting moderate CNS availability that is distinct from the high-penetration profile of N-alkylated analogs (TPSA ~12 Ų) [1][2]. This property makes the compound a suitable negative control or comparator in in vivo neuropharmacology studies where partial CNS restriction is desired to benchmark transporter-mediated uptake mechanisms against passive diffusion.

Phase II Metabolism Model Substrate

The primary amine functionality (HBD = 1) of 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine renders it a direct substrate for N-glucuronidation and N-acetylation pathways, providing a structurally tractable probe for studying hepatic and extrahepatic conjugation kinetics [1]. In contrast, tertiary amine analogs lacking the HBD are metabolically diverted toward oxidative pathways, allowing the target compound to serve as a selective tool for isolating Phase II enzyme activity in primary hepatocyte or recombinant enzyme assays.

Synthetic Intermediate for Thiophene Transporter SAR

The combined 3-methylthiophene and 3-methylbutylamine substitution pattern represents an underexplored chemical space within the thiophene-alkylamine class, where published SAR data from cathinone and amphetamine series demonstrate that analogous alkyl modifications can shift dopamine-to-serotonin transporter selectivity by over 10-fold [3]. Procuring 3-methyl-1-(3-methylthiophen-2-yl)butan-1-amine enables medicinal chemistry teams to systematically probe the impact of dual methylation on transporter affinity and to benchmark against known monoamine releasers such as methiopropamine.

Application

Selection Property

Validation Focus

Forensic isomeric differentiation research

Distinct dual-methyl substitution pattern

LC-MS retention / fragmentation pattern differentiation

CNS permeability probe studies

Computed TPSA profile (moderate BBB prediction)

In vivo CNS exposure quantification vs. high-penetration analogs

Phase II metabolism model substrate

Primary amine HBD enables conjugation pathways

N-glucuronidation / acetylation kinetics in hepatocyte assays

Thiophene transporter SAR development

Unexplored dual-methyl chemical space

Transporter selectivity profiling against known monoamine releasers

• [1] PubChem Compound Summary for CID 61603912, 3-Methyl-1-(3-methylthiophen-2-yl)butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61603912 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 53408230, N-[(3-methylthiophen-2-yl)methyl]butan-1-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/53408230 (accessed 2026-05-01). View Source
• [3] Simmler, L. D., Buser, T. A., Donzelli, M., Schramm, Y., Dieu, L. H., Huwyler, J., Chaboz, S., Hoener, M. C., & Liechti, M. E. (2013). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology, 168(2), 458-470. https://doi.org/10.1111/j.1476-5381.2012.02145.x View Source